2-amino-N-(2-chlorophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2-chlorophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C22H15ClFN3O2/c23-15-5-1-2-6-16(15)26-22(29)18-17-7-3-4-12-27(17)20(19(18)25)21(28)13-8-10-14(24)11-9-13/h1-12H,25H2,(H,26,29)
• InChI Key: OCLNALAWRVHDNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)F)Cl
• Molecular Formula: C22H15ClFN3O2
• Molecular Weight: 407.8 g/mol

Description

2-amino-N-(2-chlorophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, also known as AG-014699, is a small molecule inhibitor that targets the enzyme poly (ADP-ribose) polymerase (PARP). PARP is involved in DNA repair, and inhibition of this enzyme can lead to cell death in cancer cells with defects in DNA repair pathways. AG-014699 has shown promise as a potential treatment for various types of cancer, including breast, ovarian, and pancreatic cancer.

Scientific Research Applications

Photoluminescent Materials

A study on 6-Amino-8-cyanobenzo[1,2-b]indolizines, which share structural similarities with 2-amino-N-(2-chlorophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, reveals their application as new photoluminescent materials. These compounds exhibit unique pH-dependent optical properties, including an unusual blue shift in fluorescence emission upon protonation. The photophysical changes are attributed to C-protonation and loss of aromaticity, a finding that could have implications for the design of pH-sensitive optical materials (Outlaw, Zhou, Bragg, & Townsend, 2016).

Tropical Disease Research

Research into isoxazoline indolizine amide compounds, structurally related to 2-amino-N-(2-chlorophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, has highlighted their potential application in treating tropical diseases. The synthesis of such compounds involves creating indolizine core structures as intermediates for efficient derivatization, indicating a pathway for developing new therapeutic agents (Zhang, Plattner, Zhou, Xu, Cao, & Wu, 2014).

Antimicrobial and Antitumor Activities

A series of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides have been synthesized and shown to possess significant in vitro anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activities. This research demonstrates the potential of these compounds, which are chemically related to 2-amino-N-(2-chlorophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, in contributing to the development of new drugs for various diseases (Mahanthesha, Suresh, & Naik, 2022).